Cas no 76868-07-0 (L-Proline, 1-[[(2-carboxyethyl)methylamino]carbonyl]-)
76868-07-0 structure
Product Name:L-Proline, 1-[[(2-carboxyethyl)methylamino]carbonyl]-
CAS No:76868-07-0
MF:C10H16N2O5
MW:244.244442939758
CID:537106
PubChem ID:54522775
Update Time:2025-04-19
L-Proline, 1-[[(2-carboxyethyl)methylamino]carbonyl]- Chemical and Physical Properties
Names and Identifiers
-
- L-Proline, 1-[[(2-carboxyethyl)methylamino]carbonyl]-
- (2S)-1-[2-carboxyethyl(methyl)carbamoyl]pyrrolidine-2-carboxylic acid
- 76868-07-0
- SCHEMBL10669144
- DTXSID10711938
- 1-[(2-Carboxyethyl)(methyl)carbamoyl]-L-proline
-
- Inchi: 1S/C10H16N2O5/c1-11(6-4-8(13)14)10(17)12-5-2-3-7(12)9(15)16/h7H,2-6H2,1H3,(H,13,14)(H,15,16)/t7-/m0/s1
- InChI Key: YQZVVIRRQOFIRQ-ZETCQYMHSA-N
- SMILES: OC([C@@H]1CCCN1C(N(C)CCC(=O)O)=O)=O
Computed Properties
- Exact Mass: 244.10598
- Monoisotopic Mass: 244.10592162g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 331
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 98.2Ų
Experimental Properties
- PSA: 98.15
L-Proline, 1-[[(2-carboxyethyl)methylamino]carbonyl]- Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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